Cas no 207974-15-0 (1-Bromo-4-(1-isocyanatoethyl)benzene)

• Product name: 1-Bromo-4-(1-isocyanatoethyl)benzene
• CAS No: 207974-15-0
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD00041411
• CID: 92386
• PubChem ID: 610983

1-Bromo-4-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)ethyl isocyanate
• (+/-)-1-(4-Bromophenyl)ethyl isocyanate
• 4-Bromo-alpha-methylbenzyl isocyanate
• 1-bromo-4-(1-isocyanatoethyl)benzene
• 1-(4'-bromophenyl)ethyl hydrogen phthalate
• 1-(4-bromophenyl)ethyl hydrogen phthalate
• 1,2-Benzenedicarboxylic acid, mono[1-(4-bromophenyl)ethyl] ester
• 1-bromo-4-(1-isocyanato-ethyl)-benzene
• 4-bromophenylethyl isocyanate
• ACMC-20mrfk
• CTK0C2397
• CS-0237298
• SCHEMBL116213
• AS-64324
• (+/-)-1-(4-BROMOPHENYL)ETHYLISOCYANATE
• DTXSID001289031
• AKOS009158365
• 207974-15-0
• 1-Bromo-4-(1-isocyanatoethyl)benzene #
• FT-0643443
• A808917
• Benzene, 1-bromo-4-(1-isocyanatoethyl)-
• FT-0644803
• MFCD00041411
• EN300-181805
• Benzidinehydrochloride
• DB-042997
• DB-054004
• 1-Bromo-4-(1-isocyanatoethyl)benzene

• MDL： MFCD00041411
• Inchi： InChI=1S/C9H8BrNO/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3
• InChI Key： AKVAGWOVWQDTAF-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C=C1)Br)N=C=O

Computed Properties

• Exact Mass: 224.97894
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų
• XLogP3: 3.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.39
• Boiling Point: 145-147°C 7mm
• Flash Point: 145-147°C/7mm
• Refractive Index: 1.5565
• PSA: 29.43
• Sensitiveness: Moisture Sensitive
• Solubility: Hydrolyzable

1-Bromo-4-(1-isocyanatoethyl)benzene Security Information

• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/22-36/37/38-42
• Safety Instruction： 23-26-36/37/39
• HazardClass：6.1
• Packing Group：III
• Hazard Level：6.1
• Safety Term：S23;S26;S36/37/39;S45
• PackingGroup：III
• Risk Phrases：R20/22;R36/37/38;R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-Bromo-4-(1-isocyanatoethyl)benzene

1-Bromo-4-(1-isocyanatoethyl)benzene: A Comprehensive Overview

1-Bromo-4-(1-isocyanatoethyl)benzene, also known by its CAS number 207974-15-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom and an isocyanate group attached to a benzene ring. The presence of these functional groups makes it highly reactive and suitable for various applications in organic synthesis, polymer chemistry, and drug development.

The synthesis of 1-Bromo-4-(1-isocyanatoethyl)benzene typically involves multi-step reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of transition metal catalysts to enhance reaction yields, making this compound more accessible for industrial applications.

In terms of chemical properties, 1-Bromo-4-(1-isocyanatoethyl)benzene exhibits high reactivity due to the electron-withdrawing effects of the bromine and isocyanate groups. These groups activate the benzene ring towards electrophilic substitution reactions, making it a valuable intermediate in the synthesis of complex aromatic compounds. Additionally, the isocyanate group allows for easy incorporation into polymeric materials, where it can serve as a cross-linking agent or a building block for high-performance polymers.

The application of 1-Bromo-4-(1-isocyanatoethyl)benzene in materials science has been a focal point of recent studies. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for developing advanced composites and coatings. For instance, researchers have successfully used this compound to create lightweight yet durable materials for aerospace applications. Furthermore, its role in drug delivery systems has been explored, with promising results in enhancing the bioavailability of certain pharmaceutical compounds.

From a toxicological perspective, 1-Bromo-4-(1-isocyanatoethyl)benzene has been subjected to rigorous safety assessments. Studies indicate that while it exhibits moderate toxicity in acute exposure scenarios, proper handling protocols can mitigate risks. Ongoing research aims to develop safer handling practices and alternative synthesis routes to minimize environmental hazards associated with its production and use.

In conclusion, 1-Bromo-4-(1-isocyanatoethyl)benzene (CAS No: 207974-15-0) stands as a testament to the ingenuity of modern chemical synthesis. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking uses for this compound in fields ranging from nanotechnology to biomedical engineering.